Cas no 16571-91-8 (2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-)
16571-91-8 structure
Product Name:2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-
CAS No:16571-91-8
MF:C13H21N3
MW:219.325942754745
CID:218948
PubChem ID:86033
Update Time:2025-04-19
2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-
- N-(1-piperidin-1-ylpropan-2-yl)pyridin-2-amine
- N-[1-methyl-2-(1-piperidyl)ethyl]pyridin-2-amine
- N-(1-Methyl-2-(1-piperidyl)ethyl)pyridin-2-amine
- N-[1-(piperidin-1-yl)propan-2-yl]pyridin-2-amine
- Einecs 240-631-0
- N-[1-Methyl-2-(1-piperidinyl)ethyl]-2-pyridinamine
- AKOS010761366
- NS00053609
- DTXSID60937121
- 16571-91-8
- N-(1-(Piperidin-1-yl)propan-2-yl)pyridin-2-amine
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- Inchi: 1S/C13H21N3/c1-12(11-16-9-5-2-6-10-16)15-13-7-3-4-8-14-13/h3-4,7-8,12H,2,5-6,9-11H2,1H3,(H,14,15)
- InChI Key: BWCQXHWVBUZKSP-UHFFFAOYSA-N
- SMILES: N1(CC(C)NC2C=CC=CN=2)CCCCC1
Computed Properties
- Exact Mass: 219.17373
- Monoisotopic Mass: 219.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.049
- Boiling Point: 365.5°Cat760mmHg
- Flash Point: 174.8°C
- Refractive Index: 1.562
- PSA: 28.16
2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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